3-Bromo-5-methylfuran-2(5H)-one
Overview
Description
“3-Bromo-5-methylfuran-2(5H)-one” is a chemical compound with the formula C5H5BrO. It is a heterocyclic compound that belongs to the class of furans .
Synthesis Analysis
The synthesis of “this compound” involves catalytic protodeboronation of pinacol boronic esters . This process utilizes a radical approach and is paired with a Matteson–CH2–homologation . The protodeboronation was further used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .Molecular Structure Analysis
The molecular structure of “this compound” consists of 7 heavy atoms, 5 of which are aromatic . The compound has no rotatable bonds and one hydrogen bond acceptor .Physical and Chemical Properties Analysis
“this compound” has a high gastrointestinal absorption and is BBB permeant . It is not a P-gp substrate but is a CYP1A2 inhibitor . The compound has a lipophilicity Log Po/w (iLOGP) of 2.02 . It is soluble in water with a solubility of 0.44 mg/ml .Scientific Research Applications
Synthesis of Cyclopropanes and Heterocycles : A study demonstrated the formation of cyclopropane lactones and fused heterocyclic compounds using 3-bromo-5-methoxyfuran-2(5H)-one, indicating its utility in creating complex molecular structures (Farin˜a et al., 1987).
Structural Analysis and Novel Synthesis Methods : Research on 3-bromo-2,5-dihydrofuran-2-one, closely related to 3-Bromo-5-methylfuran-2(5H)-one, involved a novel method for its formation and a detailed structural analysis (Brecker et al., 1999).
Anticancer Activity Evaluation : A 2020 study focused on evaluating the potency of halogen-furan-2(5H)-one-type derivatives, including bromofuran-2(5H)-ones, against human cancer cell lines. This research suggests potential applications in cancer therapy (Castro-Torres et al., 2020).
Cyclopropane Derivative Formation : Another study investigated the reactions of 3-bromo-5-methoxyfuran-2(5H)-one with various nucleophiles, leading to the formation of cyclopropane bis-lactones. These reactions expand the potential synthetic applications of this compound (Fariña et al., 1986).
Building Block in Organic Synthesis : The compound was investigated as a building block for organic synthesis, demonstrating its versatility in chemical reactions (Westerlund et al., 2001).
Synthesis of Substituted Furans : Research has been conducted on the synthesis of new trisubstituted furans from 2-bromo-5-methylfuran, showcasing the compound's role in the formation of chemically diverse furan derivatives (Fröhlich & Hametner, 1996).
- Formation of Bicyclic γ-Butyrolactones : A study in 1999 explored the reactions of homochiral 4-bromo-5-(l-menthyloxy)furan-2(5H)-one with stabilized carbanions, leading to the synthesis of enantiopure bicyclic compounds. This research highlights the compound's utility in synthesizing stereochemically complex lactones (Maestro et al., 1999).
Properties
IUPAC Name |
4-bromo-2-methyl-2H-furan-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrO2/c1-3-2-4(6)5(7)8-3/h2-3H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBONKIWPMYSFGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C=C(C(=O)O1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10997679 | |
Record name | 3-Bromo-5-methylfuran-2(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10997679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.00 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76311-90-5 | |
Record name | 3-Bromo-5-methyl-2(5H)-furanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76311-90-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-5-methylfuran-2(5H)-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076311905 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Bromo-5-methylfuran-2(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10997679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-5-methylfuran-2(5H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.268 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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